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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B11764904

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of DL-
Isocitric acid trisodium salt stock solutions. Adherence to these guidelines will help ensure
the stability and efficacy of the compound for experimental use.

Product Information

e Chemical Name: DL-Isocitric acid trisodium salt

Synonyms: threo-DsLs-Isocitric acid trisodium salt hydrate, Trisodium Isocitrate[1]

CAS Number: 1637-73-6

Molecular Formula: CeHsNaszO7[2]

Molecular Weight: 258.07 g/mol (anhydrous basis)

Appearance: White to light yellow solid or crystalline powder[1][2]

Applications

DL-Isocitric acid trisodium salt is an endogenous metabolite and a key intermediate in the
citric acid (TCA) cycle.[2][3] It is a substrate for the enzyme isocitrate dehydrogenase.[4] Stock
solutions of this salt are utilized in various research applications, including:
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Enzyme activity assays[5]

Metabolic studies|[6]

Cell culture experiments[7]

As a marker for determining the composition of isocitrates in fruit products[2]

Quantitative Data Summary

The following tables provide a summary of the solubility and recommended storage conditions
for DL-Isocitric acid trisodium salt and its stock solutions.

Table 1. Solubility Data

Solvent Solubility Observations
Water > 100 mg/mL (387.49 mM) Clear solution
Water 90 mg/mL -

PBS (pH 7.2) 5 mg/mL -

Data sourced from multiple suppliers.[2][5][6]

Table 2: Storage and Stability

Storage )
Form Duration Notes
Temperature
) Sealed storage, away
Solid 4°C - _
from moisture.[2]
Solid -20°C > 4 years -
Stock Solution in Sealed storage, away
-80°C 6 months )
Solvent from moisture.[2]
Stock Solution in Sealed storage, away
-20°C 1 month )
Solvent from moisture.[2]
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Experimental Protocols
Protocol 1: Preparation of a 100 mM Aqueous Stock
Solution

This protocol describes the preparation of a 100 mM stock solution of DL-Isocitric acid
trisodium salt in water.

Materials:

DL-Isocitric acid trisodium salt (solid)

Nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)[2]

Sterile syringe filters (0.22 pm)

Sterile microcentrifuge tubes for aliquoting
Procedure:
o Calculate the required mass:

o For 10 mL of a 100 mM solution, the required mass is calculated as follows:

» Mass (g) =0.1 L x 0.1 mol/L x 258.07 g/mol = 0.25807 g (or 258.07 mQ)

e Weigh the compound:

o Accurately weigh out the calculated amount of DL-Isocitric acid trisodium salt powder.
 Dissolution:

o Add the weighed powder to a sterile conical tube.
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o Add approximately 8 mL of nuclease-free water.

o Vortex the solution until the solid is completely dissolved. A clear solution should be
obtained.[1]

o If dissolution is slow, sonication in an ultrasonic bath can be used to facilitate the process.

[2]

e Volume adjustment:

o Once fully dissolved, add nuclease-free water to bring the final volume to 10 mL.
 Sterilization:

o For applications in cell culture, it is crucial to sterilize the stock solution.[2]

o Filter the solution through a 0.22 um sterile syringe filter into a new sterile conical tube.
» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[2]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2]

Visualizations
Experimental Workflow

The following diagram illustrates the workflow for the preparation of a sterile stock solution of
DL-Isocitric acid trisodium salt.
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Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a sterile stock solution.
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Signaling Pathway

DL-Isocitric acid is a key intermediate in the Citric Acid (TCA) Cycle, a fundamental metabolic
pathway.
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Role of Isocitrate in the TCA Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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